Cas no 511522-42-2 (2-(1-amino-2,2,2-trifluoroethyl)phenol)

2-(1-amino-2,2,2-trifluoroethyl)phenol structure
511522-42-2 structure
Product Name:2-(1-amino-2,2,2-trifluoroethyl)phenol
CAS No:511522-42-2
MF:C8H8F3NO
MW:191.15043258667
CID:2618646
PubChem ID:51358475
Update Time:2025-09-22

2-(1-amino-2,2,2-trifluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-2,2,2-trifluoro-ethyl)phenol
    • Phenol, 2-(1-amino-2,2,2-trifluoroethyl)-
    • 2-(1-amino-2,2,2-trifluoroethyl)phenol
    • DTXSID101283729
    • 511522-42-2
    • EN300-1930270
    • (S)-2-(1-Amino-2,2,2-trifluoroethyl)phenolhydrochloride
    • (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenolhydrochloride
    • DB-188843
    • alpha-(Trifluoromethyl)-2-hydroxybenzenemethanamine
    • AKOS015916796
    • Inchi: 1S/C8H8F3NO/c9-8(10,11)7(12)5-3-1-2-4-6(5)13/h1-4,7,13H,12H2
    • InChI Key: CAJCNRNFQRHXOB-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1O)N)(F)F

Computed Properties

  • Exact Mass: 191.05579836Da
  • Monoisotopic Mass: 191.05579836Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.3Ų

2-(1-amino-2,2,2-trifluoroethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1930270-0.05g
2-(1-amino-2,2,2-trifluoroethyl)phenol
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$827.0 2023-09-17
Enamine
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Enamine
EN300-1930270-1.0g
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Enamine
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Enamine
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Enamine
EN300-1930270-10.0g
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Enamine
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